Cas no 1361468-72-5 (4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361468-72-5
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4967654
• Update Time: 2025-07-22

4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-5-3-6(14)9(7(15)4-5)11-10(12(16,17)18)8(19)1-2-20-11/h1-4H
• InChI Key： GMKURHYPKNROFK-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(F)(F)F)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361468-72-5)

4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1361468-72-5, features a unique structural framework that combines halogenated aromatic rings with a pyridine core, making it a versatile intermediate in the synthesis of bioactive molecules.

The molecular structure of this compound comprises an iodo substituent at the 4-position of the pyridine ring, flanked by a 2,4,6-trichlorophenyl group at the 2-position and a trifluoromethyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, which are critical for its utility in drug discovery and development. The presence of multiple halogen atoms enhances its reactivity, making it a valuable building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in exploring the potential of halogenated pyridines as scaffolds for novel therapeutic agents. The iodo substituent in particular has been extensively studied for its role in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental to modern drug synthesis. These reactions allow for the introduction of diverse functional groups, enabling the creation of structurally diverse libraries of compounds.

The 2,4,6-trichlorophenyl moiety contributes to the lipophilicity and metabolic stability of the compound, while the trifluoromethyl group enhances binding affinity to biological targets by increasing electronic density and steric hindrance. Such features are often sought after in lead optimization campaigns aimed at improving drug efficacy and selectivity.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine for their potential biological activity. Machine learning models have been trained on large datasets to predict binding affinities to various protein targets, allowing researchers to prioritize candidates for experimental validation. This approach has significantly accelerated the drug discovery process.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The structural features of 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine make it an attractive candidate for designing inhibitors with high specificity and potency. Several research groups have reported promising results using derivatives of this compound in preclinical studies.

The synthesis of 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the iodo substituent is often achieved through halogenation reactions or metal-catalyzed iodination processes. The subsequent functionalization at the 2- and 3-positions requires careful selection of reagents and reaction conditions to ensure high yield and purity.

In conclusion, 4-Iodo-2-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361468-72-5) represents a promising tool for medicinal chemists engaged in the discovery and development of novel therapeutic agents. Its unique structural attributes and reactivity make it a valuable intermediate for constructing complex molecules with potential biological activity. As research in this field continues to evolve, this compound is likely to remain a cornerstone in synthetic organic chemistry and drug design.